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Compound of Interest

Compound Name: Bis(4-ethylphenyl)acetylene
CAS No.: 79135-69-6
Cat. No.: B1611633
Get Quote
. J

CAS: 79135-69-6 | Focus: Synthesis, Supply Chain, and Quality Assurance

Executive Summary

Bis(4-ethylphenyl)acetylene (also known as 4,4'-diethyltolane) is a symmetric diarylalkyne
primarily utilized as a core mesogenic unit in the synthesis of high-birefringence liquid crystals
(LCs) and as a

-conjugated building block in organic light-emitting diodes (OLEDSs).[1][2][3]

Unlike commodity solvents, this compound occupies a "specialty intermediate” tier. It is rarely
available off-the-shelf from generalist catalog suppliers (e.g., Sigma-Aldrich) without lead time.
Procurement typically requires engagement with specialized synthesis houses or boutique LC
suppliers. This guide outlines the technical specifications, market pricing estimates, and a
validated "in-house" synthesis protocol for researchers facing supply shortages.

Part 1: Chemical Identity & Technical Specifications
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Before procurement or synthesis, verify the compound against these standard physical

parameters to ensure the correct isomer is obtained.

Parameter

Technical Specification

IUPAC Name

1,1'-(1,2-Ethynediyl)bis(4-ethylbenzene)

Common Name

Bis(4-ethylphenyl)acetylene; 4,4'-Diethyltolane

CAS Number 79135-69-6

Molecular Formula

Molecular Weight 234.34 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 88-92 °C (Typical for symmetric alkyl tolanes)
Soluble in

Solubility ,

, Toluene; Insoluble in Water

Purity Requirement

>99.5% (HPLC) for Optoelectronic/LC

applications

Part 2: Market Analysis, Suppliers, and Price

Pricing Landscape

Due to its niche application in liquid crystal formulations, Bis(4-ethylphenyl)acetylene does

not have a fixed "catalog price" for most major distributors. It is traded on a B2B (Business-to-

Business) "Inquire for Quote" basis.

Estimated Market Rates (2025/2026):

e Research Scale (1g — 5g): $80 — $150 USD per gram.

 Pilot Scale (10g — 100g): $30 — $60 USD per gram.
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e Bulk Scale (>1kg): Negotiated contract pricing (typically <$10 USD/g).

Key Suppliers
The following suppliers are verified to list CAS 79135-69-6 or have the capability to synthesize
it on demand.
. ) Company . . I
Supplier Tier Region Primary Focus Availability
Name
Tier 1 Synthon Liquid Crystals &  High (Catalog
o ) Germany
(Specialist) Chemicals Mesogens ltem ST02286)
i ) o Moderate (Stock
Tier 2 (Catalog) BLD Pharm China/Global Building Blocks )
varies)
Matrix Fine
Tier 2 (Catalog) ] Switzerland Fine Chemicals Moderate
Chemicals
Tier 3 Sourcing/Logistic  Low (Lead time
Parchem USA
(Distributor) S likely)

Procurement Tip: For optoelectronic applications, always request a GC-MS or HPLC trace
before purchase. Generic "98%" purity is often insufficient due to trace metal contaminants

(Pd/Cu) from the synthesis, which quench fluorescence in OLEDs.

Part 3: In-House Synthesis Protocol (The "Make"
Option)

If commercial supply is unavailable or cost-prohibitive, the compound can be synthesized via a
Sonogashira Cross-Coupling. This method is preferred over the Fritsch-Buttenberg-Wiechell
rearrangement for its modularity and higher yields.
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Reaction Logic

The synthesis involves coupling 1-ethyl-4-iodobenzene with 4-ethylphenylacetylene.
Alternatively, a "double coupling” of 1-ethyl-4-iodobenzene with trimethylsilylacetylene (TMSA)
(followed by deprotection) or direct acetylene gas can be used. The protocol below describes
the convergent coupling of the aryl iodide and aryl alkyne.

Step-by-Step Methodology

Reagents:

¢ 1-Ethyl-4-iodobenzene (1.0 equiv)

4-Ethylphenylacetylene (1.1 equiv)

Bis(triphenylphosphine)palladium(ll) dichloride (

) (2 mol%)

Copper(l) iodide (Cul) (1 mol%)

Triethylamine (

) (Solvent/Base)

Protocol:

o Setup: Flame-dry a 250 mL Schlenk flask and cycle with Argon (3x) to remove

. Oxygen causes homocoupling of the alkyne (Glaser coupling), creating a difficult-to-
separate impurity.

o Dissolution: Add 1-ethyl-4-iodobenzene (10 mmol) and 4-ethylphenylacetylene (11 mmol) to
the flask. Dissolve in dry, degassed

(50 mL).

o Catalysis: Add

and Cul under a positive stream of Argon. The solution typically turns dark yellow/brown.
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e Reaction: Heat the mixture to 60 °C for 12—18 hours. Monitor via TLC (Hexanes eluent). The
product will appear as a highly fluorescent spot under UV (254/365 nm).

o Workup: Filter the cooled mixture through a pad of Celite to remove Pd/Cu salts. Wash the

pad with

 Purification: Concentrate the filtrate in vacuo. Recrystallize the crude solid from Ethanol or

Hexanes.

o Note: Recrystallization is superior to column chromatography for removing trace
phosphine oxides in this specific system.

Synthesis Pathway Diagram

1-Ethyl-4-iodobenzene

Celite Filtration Recrystallization Bis(4-ethylphenyl)acetylene
B —p 5
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\ Sonogashira Coupling "
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/ 60°C, 12h, Argon Atm ---2 -XD—> Glaser Homocoupling
Pd(PPh3)2CI2 (2%) v (Impurity)

Cul (1%)

Avoid!_ -~
Et3N (Solvent) PP

Oxygen (Leak)

Click to download full resolution via product page

Figure 1: Convergent Sonogashira synthesis pathway highlighting critical reagents and the risk

of oxidative homocoupling.

Part 4: Quality Assurance & Supply Chain Logic

When sourcing this material, the "Chain of Custody" is critical. Impurities such as homocoupled
diynes (from the Glaser side reaction) have similar solubility profiles to the target tolane,
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making them difficult to separate.

Validating the Supplier

Do not accept a Certificate of Analysis (CoA) at face value. Request the raw NMR data.
e 1H NMR Check: Look for the ethyl group signals: a triplet at

ppm and a quartet at
ppm. The aromatic region should show a symmetric AA'BB' system.

e Impurity Flag: Any asymmetry in the aromatic region or extra peaks in the aliphatic region
suggests incomplete coupling or contamination.

Supply Chain Decision Workflow
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Need Bis(4-ethylphenyl)acetylene

Quantity Required?

[ Check Synthon/BLD Stock j Contract Manufacturer

(RFQ Required)

Yes o]
Purchase (Est. $100/g) In-House Synthesis
Lead time: 1 week (Sonogashira)

Click to download full resolution via product page

Figure 2: Decision matrix for procuring vs. synthesizing Bis(4-ethylphenyl)acetylene based on
scale and availability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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